Sulfate

• IUPAC Name: sulfate
• InChI: InChI=1S/H2O4S/c1-5(2,3)4/h(H2,1,2,3,4)/p-2
• InChI Key: QAOWNCQODCNURD-UHFFFAOYSA-L
• Canonical SMILES: [O-]S(=O)(=O)[O-]
• Molecular Formula: O4S-2
• DSSTOX Substance ID: DTXSID3042425
• Molecular Weight: 96.07 g/mol
• CAS No.: 14808-79-8, 18785-72-3

Description

Sulfate (SO₄²⁻) is a polyatomic anion characterized by a central sulfur atom in the +6 oxidation state, bonded to four oxygen atoms in a tetrahedral geometry . It occurs naturally in minerals (e.g., gypsum), biological systems (e.g., sulfated flavonoids in plants), and industrial applications . This compound salts, such as aluminum this compound (Al₂(SO₄)₃), magnesium this compound (MgSO₄), and zinc this compound (ZnSO₄), are widely used in water treatment, agriculture, and healthcare due to their solubility and reactivity with metals .

Preparation Methods

Synthetic Routes and Reaction Conditions

Sulfate salts can be prepared by reacting sulfuric acid with metals, metal oxides, or metal carbonates. For example, zinc oxide reacts with sulfuric acid to produce zinc this compound: [ \text{ZnO} + \text{H}_2\text{SO}_4 \rightarrow \text{ZnSO}_4 + \text{H}_2\text{O} ]

Another method involves the reaction of sulfuric acid with an insoluble base, such as copper(II) oxide, to form copper(II) this compound: [ \text{CuO} + \text{H}_2\text{SO}_4 \rightarrow \text{CuSO}_4 + \text{H}_2\text{O} ]

Industrial Production Methods

Industrially, this compound salts are often produced by the contact process, which involves the oxidation of sulfur dioxide (SO₂) to sulfur trioxide (SO₃), followed by the reaction of SO₃ with water to form sulfuric acid. The sulfuric acid can then react with various bases to form this compound salts .

Chemical Reactions Analysis

Types of Reactions

The sulfate ion can undergo various types of chemical reactions, including:

Oxidation-Reduction Reactions: this compound can be reduced to sulfite (SO₃²⁻) or hydrogen sulfide (H₂S) under certain conditions.

Substitution Reactions: this compound can react with other anions or cations to form different this compound compounds.

Common Reagents and Conditions

Common reagents used in reactions involving this compound ions include sulfuric acid, metal oxides, and metal carbonates. Reaction conditions typically involve aqueous solutions and may require heating to facilitate the reaction.

Major Products

Major products formed from reactions involving this compound ions include various this compound salts, such as sodium this compound (Na₂SO₄), magnesium this compound (MgSO₄), and calcium this compound (CaSO₄) .

Scientific Research Applications

Industrial Applications

Construction Industry

Sulfate compounds are extensively used in the construction sector. The most notable is gypsum (calcium this compound dihydrate), which is a key ingredient in plaster and drywall production. Approximately 100 million tonnes of gypsum are utilized annually for construction purposes .

Table 1: Major this compound Compounds in Construction

Compound	Chemical Formula	Application
Gypsum	$\text{CaSO}_4\cdot 2\text{H}_2\text{O}$	Plaster, drywall
Barium this compound	$\text{BaSO}_4$	X-ray imaging (radiopaque agent)
Copper this compound	$\text{CuSO}_4$	Algaecide, galvanic cells

Agricultural Use

Sulfates play a crucial role in agriculture as fertilizers. For instance, magnesium this compound (commonly known as Epsom salts) is used to enhance soil quality and promote plant growth. Iron(II) this compound is another important compound that serves as a mineral supplement for both plants and animals .

Environmental Applications

Water Treatment

This compound compounds are employed in water treatment processes to remove impurities and enhance water quality. For example, barium this compound is used to precipitate contaminants from water sources .

Case Study: this compound Pollution and Its Impact on Ecosystems

A recent study investigated the effects of elevated this compound concentrations on wild rice production. The findings indicated that increased this compound levels can significantly impair wild rice growth, highlighting the ecological implications of this compound pollution in aquatic environments .

Health and Toxicology

Sulfates are also relevant in toxicological studies. Research has shown that certain this compound compounds can influence human health, particularly regarding respiratory effects from inhalation exposure to ammonia and this compound mixtures .

Table 2: Toxicological Insights on this compound Compounds

Compound	Health Effects	Source of Data
Ammonium this compound	Respiratory irritation	EPA Toxicological Review
Copper this compound	Ecotoxicity to aquatic species	ECOTOX Database
Magnesium this compound	Therapeutic uses in medicine	Clinical Studies

Research Advances

Recent advancements in isotope technology have enabled researchers to trace the sources of this compound pollution more accurately. By analyzing sulfur and oxygen isotopes ($\delta^{34}S$ and $\delta^{18}O$), scientists can identify the origins of this compound contamination in various environments, enhancing our understanding of sulfur biogeochemical cycles .

Mechanism of Action

The sulfate ion exerts its effects through various mechanisms, depending on the context. In biological systems, this compound ions are involved in the formation of this compound esters, which are important for the metabolism and detoxification of various compounds. This compound ions can also act as counterions to balance the charge of other ions in solution, thereby maintaining the ionic balance in cells and tissues .

Comparison with Similar Compounds

Comparison with Sulfites

Sulfites (SO₃²⁻) differ from sulfates in structure, oxidation state, and reactivity:

• Oxidation State : Sulfur in sulfite has a +4 oxidation state vs. +6 in sulfate .
• Geometry : Sulfite adopts a trigonal pyramidal structure, while this compound is tetrahedral .
• Reactivity : Sulfite can undergo oxidation to form this compound, whereas this compound is stable under standard conditions .
• Solubility : Sulfates are generally more water-soluble, though exceptions exist (e.g., calcium this compound is poorly soluble) .

Table 1: this compound vs. Sulfite Comparison

Parameter	This compound (SO₄²⁻)	Sulfite (SO₃²⁻)
Oxidation State	+6	+4
Geometry	Tetrahedral	Trigonal Pyramidal
Solubility	Generally High	Variable
Reactivity	Non-oxidizing	Oxidizable

References:

Comparison with Sulfonates and Alkyl Sulfates

Alkyl sulfates (e.g., sodium lauryl this compound) and sulfonates (e.g., alkane sulfonates) share functional groups but differ in bonding:

• Structure : Alkyl sulfates contain an ester linkage (C-O-SO₃⁻), whereas sulfonates have a direct C-S bond (C-SO₃⁻) .
• Toxicity : Both classes exhibit low acute toxicity, with target organs including the liver and kidneys .
• Applications : Alkyl sulfates are common in detergents, while sulfonates are used in industrial surfactants .

Comparative Analysis of this compound Salts

This compound salts vary in properties and applications:

Table 2: Properties of Sodium Bithis compound, this compound, and Sulfite

Property	Sodium Bithis compound (NaHSO₄)	Sodium this compound (Na₂SO₄)	Sodium Sulfite (Na₂SO₃)
Molecular Formula	NaHSO4	Na₂SO4	Na₂SO3
Melting Point	>315°C (decomposes)	884°C	500°C (decomposes)
Density	1.27 g/cm³	2.04 g/cm³	2.13 g/cm³
Applications	pH adjuster, cleaning	Detergent, paper	Preservative, reducing agent

References:

This compound Speciation and Analytical Challenges

This compound speciation studies using X-ray emission spectroscopy (XES) reveal nearly identical spectra for different sulfates due to their ionic nature, though subtle energy shifts distinguish them . Analytical challenges include differentiating sulfates in complex matrices, requiring advanced techniques like ion chromatography .

Toxicology and Environmental Impact

• Human Health : Alkyl sulfates and sulfonates show low acute toxicity but may irritate the gastrointestinal tract at high doses .

Biological Activity

Sulfate, a polyatomic anion with the chemical formula $\text{SO}_4^{2-}$, plays a significant role in various biological processes and has been implicated in numerous physiological and pathophysiological functions. This article explores the biological activity of this compound, focusing on its mechanisms, interactions, and implications for health and disease.

Overview of this compound in Biological Systems

This compound is involved in the sulfation process, a critical biochemical modification where this compound groups are added to organic molecules. This process is facilitated by enzymes known as sulfatases, which cleave this compound esters and regulate the sulfation states of various substrates, including hormones, glycosaminoglycans, and other biomolecules . The biological significance of this compound extends to its role in cellular signaling, hormone regulation, and modulation of metabolic pathways.

• Sulfatases : These enzymes are crucial for maintaining the balance of sulfated compounds in the body. They are involved in the metabolism of steroid hormones and glycosaminoglycans, influencing cellular signaling pathways and degradation processes .
• Heparan this compound : A highly sulfated polysaccharide, heparan this compound is vital for cell signaling and interactions. It binds growth factors such as FGF-2 (Fibroblast Growth Factor 2), facilitating various biological activities including cell proliferation and differentiation .
• Biosensors for this compound Detection : Recent advancements have led to the development of genetically encoded biosensors like Thyone and SulfOFF-1, which allow real-time imaging of this compound dynamics in cells. These tools enhance our understanding of this compound transport mechanisms and their physiological relevance .

Biological Activities and Case Studies

The biological activities of this compound can be categorized into several key areas:

1. Antioxidant Activity

Recent studies have highlighted the antioxidant potential of sulfated polysaccharides derived from marine sources. For instance, extracts from Indonesian green algae have shown promising results in scavenging free radicals, indicating their potential as nutraceuticals .

Compound	DPPH EC50 (μg/mL)	ABTS EC50 (μg/mL)	FRAP EC50 (μg/mL)
SPCr	93.81	110.0	162.0
SPCl	103.5	107.4	173.7
Trolox (Control)	102.5	115.8	162.5

2. Role in Hormone Regulation

This compound conjugation can significantly alter the biological activity of hormones. For example, vitamin D3-sulfate exhibits less than 5% of the biological activity compared to its non-sulfated form, impacting calcium mobilization and bone health .

3. Toxicological Implications

This compound-reducing bacteria (SRB) are known for their ability to mitigate heavy metal toxicity by reducing lead and mercury ions in contaminated environments . This highlights the dual role of this compound in both promoting health through detoxification processes and posing risks when imbalances occur.

Research Findings

Recent research has expanded our understanding of how this compound interacts with various biological systems:

• Sulfatase Deficiencies : The lack of functional sulfatases can lead to lysosomal storage disorders characterized by the accumulation of sulfated compounds, resulting in severe clinical manifestations .
• This compound Transport Mechanisms : Studies utilizing biosensors have elucidated the mechanisms through which this compound is transported across cellular membranes, revealing critical insights into its physiological roles .

Q & A

Basic Research Questions

Q. Q1. What methodological considerations are critical for accurate sulfate quantification in aqueous environmental samples?

Answer: Accurate this compound quantification requires selecting analytical techniques aligned with sample matrix complexity. Common methods include:

• Ion Chromatography (IC): Effective for low-concentration samples (detection limit: ~0.1 mg/L) but requires pre-filtration to remove organic interferents .
• Gravimetric Analysis: Suitable for high this compound concentrations (>100 mg/L) but prone to false positives from co-precipitating ions (e.g., carbonate, phosphate). Acidification and controlled heating minimize interference .
• Turbidimetric Methods: Rapid but less precise (±5% error) due to colloidal suspension instability. Calibration with standardized this compound solutions (e.g., NIST SRM 3000 series) is essential .

Q. Q2. How can researchers design experiments to distinguish this compound reduction pathways in anaerobic microbial systems?

Answer: Differentiating this compound reduction pathways (e.g., dissimilatory vs. assimilatory) involves:

Isotopic Tracers: Use δ³⁴S isotopic labeling to track sulfur fate in metabolic byproducts (e.g., H₂S vs. thiols). A δ³⁴S shift >5‰ indicates dissimilatory pathways .

Metagenomic Profiling: Amplify functional genes (e.g., dsrAB for dissimilatory sulfite reductase) to confirm microbial activity .

Kinetic Experiments: Monitor this compound depletion rates under varying electron donors (e.g., lactate, acetate). Dissimilatory pathways exhibit higher substrate affinity (Km < 0.5 mM) .

Key Challenge: Cross-contamination between pathways requires strict anaerobic conditions and inhibitor controls (e.g., molybdate to block dissimilatory pathways) .

Advanced Research Questions

Q. Q3. How should researchers resolve contradictions between field-measured this compound concentrations and laboratory-based speciation models?

Answer: Discrepancies often arise from:

• Matrix Effects: Field samples may contain unaccounted ligands (e.g., dissolved organic matter) that complex this compound, reducing detectable free ions. Use geochemical modeling software (e.g., PHREEQC) with adjusted stability constants for site-specific ligands .
• Redox Instability: this compound can oxidize/reduce during transport. Preserve samples with 0.1% Zn acetate and analyze within 24 hours .

Case Study: A 2022 study found 15–20% lower field this compound levels vs. lab predictions in peatland systems. Post-hoc analysis attributed this to humic acid binding, requiring model recalibration with [SO₄²⁻-DOC] adsorption coefficients .

Q. Q4. What advanced techniques enable spatially resolved this compound analysis in heterogeneous geological samples?

Answer:

• Micro-XRF Spectroscopy: Maps this compound distribution at µm resolution. Calibrate with this compound-rich mineral standards (e.g., barite) and correct for matrix absorption effects .
• SIMS (Secondary Ion Mass Spectrometry): Quantifies isotopic ratios (δ³⁴S/δ³²S) in micro-domains. Requires ultra-high vacuum conditions and reference materials (e.g., IAEA-S-1) .
• Synchrotron-Based XANES: Identifies this compound speciation (e.g., adsorbed vs. mineral-bound) using sulfur K-edge spectra. Peak assignments must cross-validate with known this compound mineral spectra (e.g., gypsum, jarosite) .

Q. Q5. How can multi-omics approaches elucidate this compound’s role in plant stress response mechanisms?

Answer: Integrate:

Transcriptomics: Identify this compound transporter (SULTR) gene upregulation under salinity stress (e.g., 2-fold increase in SULTR1;2 expression in Arabidopsis under 100 mM NaCl) .

Metabolomics: Quantify glutathione (GSH) and phytochelatins via LC-MS/MS to link this compound assimilation to antioxidant production .

Ionomics: Use ICP-MS to correlate foliar this compound levels with stress tolerance thresholds (e.g., 0.3–0.5 mg/g dry weight in salt-tolerant rice cultivars) .

Validation: Apply gene knockout mutants (e.g., sultr1;1) to confirm phenotypic dependence on this compound uptake pathways .

Guidelines for Researchers

• Reproducibility: Document all experimental parameters (e.g., pH, temperature) and raw data in supplementary materials .
• Data Contradictions: Use multivariate statistics (e.g., PCA) to isolate confounding variables .
• Ethical Reporting: Disclose method limitations (e.g., IC’s susceptibility to organic fouling) to avoid overinterpretation .